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Compound of Interest

Compound Name: THP104c

Cat. No.: B10829467

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal procedures for
THP104c, a mitochondrial fission inhibitor. The following information is intended to ensure the
safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

THP104c is a potent inhibitor of mitochondrial fission. A summary of its key chemical data is
provided below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10829467?utm_src=pdf-interest
https://www.benchchem.com/product/b10829467?utm_src=pdf-body
https://www.benchchem.com/product/b10829467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Chemical Name THP104c [1]

CAS Number 877792-12-6 [1]
Molecular Formula C20H16N402S [1]
Molecular Weight 376.43 g/mol [1]
Appearance Solid

Solubility Soluble in DMSO

Storage (Powder) -20°C for 2 years

-80°C for 6 months, -20°C for 1

Storage (in DMSO) "
mon

Hazard Identification and Safety Precautions

THP104c is classified as a hazardous substance. Strict adherence to safety protocols is
mandatory.

GHS Hazard Classification:[1]
o Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.
o Acute Toxicity, Dermal (Category 3), H311: Toxic in contact with skin.
¢ Acute Toxicity, Inhalation (Category 3), H331: Toxic if inhaled.
Precautionary Measures:
e Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash hands thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.
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o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

« Response:

o

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

[¢]

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.

P330: Rinse mouth.

[¢]

[¢]

P361+P364: Take off immediately all contaminated clothing and wash it before reuse.
e Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

Proper Disposal Procedures

Proper disposal of THP104c and its containers is critical to prevent environmental
contamination and ensure regulatory compliance. The primary directive for disposal is to
adhere to local, state, and federal regulations.

Step-by-Step Disposal Workflow:
o Waste Identification: Label all waste containing THP104c as "Hazardous Waste."

o Container Management:

[¢]

Use a dedicated, compatible, and leak-proof container for THP104c waste.

[¢]

Keep the waste container securely closed when not in use.

o

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.
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Disposal of Unused Product: If the pure compound is to be disposed of, it must be treated as
hazardous waste. Do not attempt to dispose of it down the drain or in regular trash.

Disposal of Contaminated Materials: Any materials that have come into contact with
THP104c, such as personal protective equipment (PPE), pipette tips, and culture flasks,
should be collected and disposed of as hazardous waste.

Empty Containers: Empty containers of THP104c should be triple-rinsed with an appropriate
solvent. The rinsate must be collected and treated as hazardous waste. After triple-rinsing,
the container can be disposed of according to institutional guidelines for decontaminated
containers.

Contact Environmental Health and Safety (EHS): Schedule a pickup for your hazardous
waste with your institution's EHS office.
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Caption: A logical workflow for the proper disposal of THP104c.

Experimental Protocols

While specific experimental protocols for THP104c are not yet widely published, methodologies
for functionally similar Drpl inhibitors (e.g., Mdivi-1, P110) can provide a strong foundational
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approach. The following are generalized protocols for studying the effects of a mitochondrial
fission inhibitor in a cell culture model.

Protocol 1: Inhibition of Mitochondrial Fission in Cultured Cells

This protocol details the treatment of cultured cells with a Drpl inhibitor to assess its effect on
mitochondrial morphology.

e Cell Culture: Plate cells (e.g., SH-SY5Y, HelLa) on glass-bottom dishes suitable for
microscopy. Allow cells to adhere and grow to the desired confluency.

o Preparation of Stock Solution: Prepare a high-concentration stock solution of THP104c in
sterile DMSO.

e Treatment:

o Dilute the THP104c stock solution in pre-warmed cell culture medium to the desired final
concentration. It is recommended to perform a dose-response curve to determine the
optimal concentration.

o Remove the existing medium from the cells and replace it with the medium containing
THP104c.

o Incubate the cells for the desired treatment duration.
e Mitochondrial Staining:

o Following treatment, remove the medium and wash the cells with a buffered saline solution
(e.g., PBS).

o Incubate the cells with a mitochondrial-specific fluorescent probe (e.g., MitoTracker Red
CMXRos) according to the manufacturer's instructions.

e Imaging and Analysis:

o Image the cells using a fluorescence microscope.
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o Analyze the mitochondrial morphology. In untreated or vehicle-treated cells, mitochondria
will typically appear as fragmented, punctate structures. In cells treated with an effective
concentration of THP104c, mitochondria are expected to exhibit a more elongated and
interconnected (fused) morphology.

Mechanism of Action: Signaling Pathway

THP104c functions by inhibiting the process of mitochondrial fission. This process is primarily
regulated by the Dynamin-related protein 1 (Drpl).

Under normal physiological conditions or in response to cellular stress, Drpl is recruited from
the cytosol to the outer mitochondrial membrane. There, it oligomerizes and forms a ring-like
structure that constricts and ultimately divides the mitochondrion. THP104c is believed to
interfere with the function of Drpl, preventing its ability to mediate mitochondrial fission. This
leads to an imbalance in mitochondrial dynamics, favoring fusion and resulting in elongated
mitochondrial networks.

Mitochondrial Fission Signaling Pathway and Inhibition by THP104c
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Caption: THP104c inhibits mitochondrial fission by targeting Drp1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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